![molecular formula C14H17NO3 B6205156 [5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol CAS No. 2703778-88-3](/img/no-structure.png)
[5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
Overview
Description
[5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, also known as DATM, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
[5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol works by binding to specific receptors in the body, including the dopamine transporter and the serotonin transporter. This binding inhibits the reuptake of dopamine and serotonin, which leads to an increase in their availability in the brain. This increase in neurotransmitter availability can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased dopamine and serotonin levels in the brain, as well as improved cognitive function and memory. Additionally, this compound has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
[5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to selectively target specific receptors in the body. However, this compound also has several limitations, including its high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.
Future Directions
There are several future directions for research on [5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, including the development of new drugs for the treatment of various diseases, as well as the investigation of the compound's potential as a research tool for studying the dopamine and serotonin systems in the brain. Additionally, future research may focus on the development of more efficient and cost-effective methods for synthesizing this compound.
Synthesis Methods
[5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol can be synthesized through a multistep process that involves the reaction of various chemicals, including 1,3-dioxaindane, 3-azabicyclo[3.1.1]heptane, and methanol. The synthesis of this compound requires expertise in organic chemistry and the use of specialized equipment to ensure the purity and yield of the final product.
Scientific Research Applications
[5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research is in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have anti-tumor activity, as well as the ability to inhibit the formation of amyloid plaques in the brain, which are associated with Alzheimer's disease.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves the formation of the bicyclic ring system followed by the addition of the methanol group.", "Starting Materials": [ "2,3-dihydro-1,4-dioxin-5-carboxylic acid", "2-bromo-1-phenylethanone", "1,3-cyclohexadiene", "sodium hydride", "3-azabicyclo[3.1.1]heptane", "methanol" ], "Reaction": [ "1. Conversion of 2,3-dihydro-1,4-dioxin-5-carboxylic acid to 1,3-dioxaindane-5-carboxylic acid via cyclization with 1,3-cyclohexadiene in the presence of sodium hydride.", "2. Bromination of 1-phenylethanone with bromine to form 2-bromo-1-phenylethanone.", "3. Reaction of 1,3-dioxaindane-5-carboxylic acid with 2-bromo-1-phenylethanone in the presence of sodium hydride to form the corresponding ketone.", "4. Cyclization of the ketone with 3-azabicyclo[3.1.1]heptane to form the bicyclic ring system.", "5. Addition of methanol to the bicyclic ring system to form the final compound [5-(1,3-dioxaindan-5-yl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol." ] } | |
| 2703778-88-3 | |
Molecular Formula |
C14H17NO3 |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
